Cas no 1210827-81-8 (4-bromo-N-[(oxan-4-yl)methyl]aniline)

• Product Name: 4-bromo-N-[(oxan-4-yl)methyl]aniline
• CAS No: 1210827-81-8
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5157594
• PubChem ID: 62384566
• Update Time: 2026-03-04

4-bromo-N-[(oxan-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(oxan-4-ylmethyl)aniline
• 4-bromo-N-[(oxan-4-yl)methyl]aniline
• 2H-Pyran-4-methanamine, N-(4-bromophenyl)tetrahydro-

• Inchi： 1S/C12H16BrNO/c13-11-1-3-12(4-2-11)14-9-10-5-7-15-8-6-10/h1-4,10,14H,5-9H2
• InChI Key： HSAOUFPNSPYTSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-bromo-N-[(oxan-4-yl)methyl]aniline

Chemical Profile of 4-bromo-N-[(oxan-4-yl)methyl]aniline (CAS No. 1210827-81-8)

4-bromo-N-[(oxan-4-yl)methyl]aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1210827-81-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamine derivatives, characterized by its brominated aromatic ring and an N-substituted side chain containing an oxymethyl group. The unique structural features of 4-bromo-N-[(oxan-4-yl)methyl]aniline make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 4-bromo-N-[(oxan-4-yl)methyl]aniline consists of a brominated benzene ring connected to an amine group, which is further substituted with a methoxymethyl group linked to an oxygen atom derived from an oxane ring. This configuration imparts distinct electronic and steric properties, making the compound a versatile building block for further functionalization. The presence of the bromine atom at the para position relative to the amine group enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 4-bromo-N-[(oxan-4-yl)methyl]aniline has been explored in the context of drug discovery due to its potential pharmacological activity. Researchers have been investigating its derivatives as candidates for treating various diseases, including cancer and neurological disorders. The oxymethyl side chain, in particular, has been found to modulate enzyme activity and receptor binding affinity, making it a promising scaffold for medicinal chemistry innovation. Preliminary studies suggest that compounds derived from 4-bromo-N-[(oxan-4-yl)methyl]aniline may exhibit inhibitory effects on specific kinases and transcription factors, which are key targets in oncology research.

The synthesis of 4-bromo-N-[(oxan-4-yl)methyl]aniline involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of aniline derivatives followed by nucleophilic substitution reactions to introduce the oxymethyl group. Advanced techniques such as flow chemistry have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards for further applications. The efficiency of these synthetic routes is crucial for large-scale production, particularly when integrating 4-bromo-N-[(oxan-4-yl)methyl]aniline into industrial processes.

From a computational chemistry perspective, 4-bromo-N-[(oxan-4-yl)methyl]aniline has been subjected to molecular modeling studies to predict its interactions with biological targets. Quantum mechanical calculations have revealed that the compound can form stable hydrogen bonds with amino acid residues in protein binding pockets, suggesting its potential as a lead compound for structure-based drug design. These insights have guided experimental efforts to fine-tune its chemical properties for enhanced binding affinity and selectivity.

The agrochemical sector has also shown interest in 4-bromo-N-[(oxan-4-yl)methyl]aniline as a precursor for developing novel pesticides and herbicides. Its structural motifs are reminiscent of known bioactive agrochemicals, which have demonstrated efficacy in protecting crops from pests and pathogens. By leveraging the reactivity of the bromine atom and the functionalizable oxymethyl group, researchers aim to create next-generation agrochemicals with improved environmental profiles and target specificity.

Future research directions for 4-bromo-N-[(oxan-4-yl)methyl]aniline may include exploring its role in material science applications, such as organic electronics and polymer chemistry. The compound's ability to undergo cross-coupling reactions could enable the synthesis of conductive polymers or luminescent materials with tailored properties. Additionally, green chemistry principles may be applied to develop more sustainable synthetic pathways, reducing waste and energy consumption while maintaining high yields.

In conclusion, 4-bromo-N-[(oxan-4-ylmethyl)aniline (CAS No. 1210827-81-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for pharmaceutical development, agrochemical innovation, and advanced material synthesis. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow further.